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Compound of Interest

Compound Name: 2-Methylpentane-d14

CAS No.: 284487-65-6

Cat. No.: B1368666

Get Quote

Product: 2-Methylpentane-d14 (Perdeuterated Isohexane) CAS: 107-83-5 (Unlabeled parent)

Application Context: NMR Solvents, Mass Spectrometry Standards, Metabolic Tracers.

Executive Summary: The Stability Paradox
Users often confuse chemical instability with compositional instability. 2-Methylpentane-d14 is

chemically inert; it does not spontaneously decompose or undergo isotopic scrambling under

standard conditions. However, it is compositionally volatile.

The primary threats to long-term stability are evaporation (concentration drift) and atmospheric

moisture condensation (HDO peak appearance), not molecular breakdown.

Module 1: Volatility Management (Concentration
Drift)
The Science: 2-Methylpentane has a boiling point of approximately 60–62°C.[1] This low boiling

point means the vapor pressure at room temperature is significant (~200 hPa at 20°C). In a
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deuterated standard, preferential evaporation of the solvent changes the concentration of any

dissolved analytes, rendering quantitative NMR (qNMR) data invalid.

Critical Protocol: The "Cold-Trap" Opening Technique
Prevents invisible solvent loss during aliquot removal.

Chill: Store the solvent at 4°C.

Equilibrate (Crucial): Before opening, allow the septum vial to reach room temperature

(approx. 15 mins) in a desiccator.

Why? Opening a cold bottle attracts atmospheric moisture (condensation), which ruins

isotopic purity (see Module 2).

Syringe Withdrawal: Use a gas-tight syringe. Do not pour.

Headspace Backfill: If using a septum bottle, inject an equivalent volume of dry Nitrogen or

Argon before withdrawing liquid to prevent a vacuum that encourages further vaporization.

FAQ: Quantitative Drift

Q: My internal standard signal ratio is shifting over time. Is the d14-solvent degrading?

A: Unlikely. It is almost certainly evaporation.

Diagnosis: If the solvent peak integral decreases relative to a non-volatile impurity, you have

evaporative loss.

Fix: Switch to single-use ampoules for qNMR. Once a 50mL bottle is opened, it is no longer a

"primary standard" for concentration, only for chemical shift referencing.

Module 2: Isotopic Integrity (H/D Exchange)
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The Science: Alkanes like 2-Methylpentane are extremely resistant to spontaneous H/D

exchange. Unlike protic solvents (Methanol-d4, Chloroform-d), there are no acidic protons to

exchange with water. However, catalytic exchange is possible if the solution contacts active

metals (Pt, Pd, Ir) or superacids.

Troubleshooting: The "Ghost" Water Peak
Users often report a growing peak at ~1.5 ppm (HDO) or distinct water peaks.

Observation Cause Mechanism

Broad Singlet (variable ppm)
Suspended Water Micro-

droplets

2-Methylpentane is

hydrophobic. Water does not

dissolve; it forms an emulsion

or sticks to the glass walls.

Sharp Triplet (1:1:1) HDO Formation

Rare in alkanes. Indicates

catalytic contamination or

extreme pH allowing D-to-H

swapping.

Baseline Hump Grease/Plasticizers

Leaching from the septum or

plastic pipette tips (alkanes are

aggressive solvents for

plastics).

Protocol: Recovering "Wet" Solvent
Since water is immiscible in 2-Methylpentane, physical separation is more effective than

chemical drying.

Molecular Sieves: Add activated 4Å molecular sieves directly to the storage bottle.

Note: 2-Methylpentane is small enough to enter the pores, but water binds preferentially.

Filtration: Filter through a 0.2 µm PTFE hydrophobic filter before use in NMR to remove

suspended micro-droplets of water.
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Module 3: Container Compatibility & Leaching
The Science: Deuterated alkanes are excellent non-polar solvents. They will leach plasticizers

(phthalates) from PVC tubing, rubber septa, and low-quality plastic caps. This appears as

"impurity peaks" in the aliphatic region (0.8 – 1.5 ppm), often mistaken for solvent degradation.

Material Compatibility Guide
Material Compatibility Notes

Borosilicate Glass ✅ Excellent
The only recommended

storage vessel.

PTFE (Teflon) ✅ Good Safe for cap liners and tubing.

Parafilm ❌ Severe Risk

Dissolves rapidly in alkane

vapors. NEVER seal the cap

threads with Parafilm; use it

only on the outside of the

glass-to-cap junction.

Rubber/Septum ⚠️ Caution

Puncture only once. Repeated

punctures release rubber

particles (NMR "trash" peaks).

Interactive Troubleshooting Logic
The following diagram illustrates the decision matrix for diagnosing spectral anomalies in 2-
Methylpentane-d14.
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User Observes Anomaly
in 2-Methylpentane-d14

Identify Peak Location

Peak at ~1.5 - 4.0 ppm
(Variable Shift)

Peak at 0.8 - 1.5 ppm
(Near Solvent) Baseline Rolling/Drift

Diagnosis: Moisture
(Suspended Droplets)

Broad Singlet

Diagnosis: Leaching
(Plasticizers/Grease)

Sharp Multiplets

Diagnosis: Evaporation
(Concentration Error)

Integral Mismatch

Action: Add 4Å Sieves
& PTFE Filter

Action: Check Cap Liner
& Avoid Parafilm

Action: Use Ampoules
& Chill Storage

Click to download full resolution via product page

Figure 1: Decision matrix for diagnosing spectral impurities and stability issues in deuterated

alkane solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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